3-Amino-4-(4-methoxyphenyl)-N,6-di-p-tolylthieno[2,3-b]pyridine-2-carboxamide

Specification

• Molecular Formula: C29H25N3O2S
• Molecular Weight: 479.6 g/mol
• IUPAC Name: 3-amino-4-(4-methoxyphenyl)-N,6-bis(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide
• Standard InChI: InChI=1S/C29H25N3O2S/c1-17-4-8-20(9-5-17)24-16-23(19-10-14-22(34-3)15-11-19)25-26(30)27(35-29(25)32-24)28(33)31-21-12-6-18(2)7-13-21/h4-16H,30H2,1-3H3,(H,31,33)
• Standard InChI Key: IAXXDNDPUGOCIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(C(=C2)C4=CC=C(C=C4)OC)C(=C(S3)C(=O)NC5=CC=C(C=C5)C)N

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

3-Amino-4-(4-methoxyphenyl)-N,6-di-p-tolylthieno[2,3-b]pyridine-2-carboxamide is a polycyclic aromatic amine featuring a thienopyridine core substituted with methoxyphenyl, p-tolyl, and carboxamide groups. Its IUPAC name, 3-amino-4-(4-methoxyphenyl)-N,6-bis(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide, reflects the precise arrangement of its functional groups.

The molecular formula is C$_{29}$H$_{25}$N$_{3}$O$_{2}$S, with a calculated molecular weight of 479.6 g/mol. Key structural features include:

• A thieno[2,3-b]pyridine bicyclic system.

• 4-Methoxyphenyl and 4-methylphenyl (p-tolyl) substituents at positions 4 and 6, respectively.

• A carboxamide group at position 2, linked to a second p-tolyl moiety via the nitrogen atom.

Table 1: Physicochemical Properties

Property	Value
Molecular Formula	C$_{29}$H$_{25}$N$_{3}$O$_{2}$S
Molecular Weight	479.6 g/mol
IUPAC Name	3-amino-4-(4-methoxyphenyl)-N,6-bis(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide
CAS Number	VC15812914

Synthesis and Manufacturing

Key Synthetic Routes

The synthesis involves multi-step reactions starting from functionalized thienopyridine precursors. A common strategy employs Suzuki-Miyaura cross-coupling to introduce aryl groups:

• Core Formation: Cyclization of 2-aminothiophene-3-carboxylate derivatives with substituted pyridine intermediates under acidic conditions.

• Aryl Group Installation: Reaction with 4-methoxyphenylboronic acid and p-tolylboronic acid using palladium catalysts.

• Carboxamide Functionalization: Amidation of the carboxylic acid intermediate with 4-methylaniline in the presence of coupling agents like HATU.

Optimization Challenges

• Regioselectivity: Ensuring correct substitution patterns on the thienopyridine ring requires careful control of reaction temperatures and catalysts.

• Yield Improvements: Multi-step syntheses often result in moderate yields (30–45%), necessitating chromatographic purification.

Precaution Code	Description
P261	Avoid breathing dust or vapors
P280	Wear protective gloves and eye/face gear
P305+P351+P338	IF IN EYES: Rinse cautiously for 15 minutes

Applications and Future Directions

Current Research Use

• Lead Compound Optimization: Modifying the p-tolyl groups to enhance blood-brain barrier penetration for neurological applications.

• Fluorescent Probes: Functionalizing the amino group for bioimaging applications.